Cas no 88017-50-9 (Butanenitrile, 2-(methylphenylamino)-)

• Product Name: Butanenitrile, 2-(methylphenylamino)-
• CAS No: 88017-50-9
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 648348
• PubChem ID: 10352190
• Update Time: 2025-04-19

Butanenitrile, 2-(methylphenylamino)- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 2-(methylphenylamino)-
• 2-(N-methylanilino)butanenitrile
• 88017-50-9
• DTXSID90438499

• Inchi： 1S/C11H14N2/c1-3-10(9-12)13(2)11-7-5-4-6-8-11/h4-8,10H,3H2,1-2H3
• InChI Key： DQDARQCWASUUAB-UHFFFAOYSA-N
• SMILES： N(C)(C1C=CC=CC=1)C(C#N)CC

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27Ų